Cas no 139891-98-8 ((E)-3',6-Disinapoylsucrose)

• Product Name: (E)-3',6-Disinapoylsucrose
• CAS No: 139891-98-8
• MF: C₃₄H₄₂O₁₉
• MW: 754.68589258194
• MDL: MFCD23379921
• CID: 193089
• Update Time: 2025-07-19

(E)-3',6-Disinapoylsucrose Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside,3-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]-b-D-fructofuranosyl,6-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate]
• 3,6’-disinapoyl sucrose
• 3,6′-disinapoyl sucrose
• [(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[(2R,3S,4R,5R)-4-hydroxy-3-[(E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoyl]oxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxyoxan-2-yl]methyl (E)-3-(4-hydroxy-3,5-dimeth
• 3,6'-DISINAPOYL SUCROSE
• 3',6-Disinapoylsucrose
• a-D-Glucopyranoside,3-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]-b-D-fruct...
• a-D-Glucopyranoside,3-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]-b-D-fructofuranosyl,6-[(2E)-3-(4-hydroxy
• (3-Sinapoyl)fructofuranosyl-(6-sinapoyl)glucopyranoside
• 3,6'-di-O-sinapoylsucrose
• 3-SF-6-Sglu
• beta-D-(3-O-Sinapoyl)-fructofuranosyl-(2→1)-alpha-D-[6-O-sinapoyl]-glucopyranoside
• [(2R,3S,4S,5R,6R)-3,4,5-Trihydroxy-6-[(2R,3R,4S,5S)-4-hydroxy-3-[(E)-3-(4-hydroxy-3,5-dimethoxypheny
• (E)-3',6-Disinapoylsucrose
• 3，'6-Disinapoyl sucrose
• 3,6´-disinapoyl sucrose

• MDL： MFCD23379921
• Inchi： 1S/C34H42O19/c1-45-18-9-16(10-19(46-2)26(18)39)5-7-24(37)49-14-23-28(41)30(43)31(44)33(50-23)53-34(15-36)32(29(42)22(13-35)52-34)51-25(38)8-6-17-11-20(47-3)27(40)21(12-17)48-4/h5-12,22-23,28-33,35-36,39-44H,13-15H2,1-4H3/b7-5+,8-6+/t22-,23-,28-,29-,30+,31-,32+,33-,34+/m1/s1
• InChI Key： FHIJMQWMMZEFBL-OPSYHMPNSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@]1(CO)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(/C=C/C2C=C(C(=C(C=2)OC)O)OC)=O)O1)O)O)O)OC(/C=C/C1C=C(C(=C(C=1)OC)O)OC)=O)O

Computed Properties

• Exact Mass: 754.23200
• Monoisotopic Mass: 754.23202911 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 53
• Rotatable Bond Count: 17
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 279
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -0.5
• Molecular Weight: 754.7

Experimental Properties

• Color/Form: Powder
• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 129-130 ºC
• Solubility: Almost insoluble (0.037 g/l) (25 º C),
• PSA: 279.05000
• LogP: -1.42140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (E)-3',6-Disinapoylsucrose

Comprehensive Overview of (E)-3',6-Disinapoylsucrose (CAS No. 139891-98-8): Properties, Applications, and Research Insights

(E)-3',6-Disinapoylsucrose (CAS No. 139891-98-8) is a naturally occurring sucrose ester derivative, gaining significant attention in the fields of phytochemistry, nutraceuticals, and functional food additives. This compound is characterized by the esterification of sucrose with sinapic acid, resulting in a unique molecular structure that contributes to its bioactive properties. Researchers have identified its potential as an antioxidant, anti-inflammatory agent, and metabolic modulator, aligning with the growing consumer demand for plant-based health supplements.

The compound's name, (E)-3',6-Disinapoylsucrose, reflects its stereochemistry (E-configuration) and the positions of sinapoyl groups (3' and 6) on the sucrose backbone. Its CAS registry number, 139891-98-8, serves as a unique identifier in chemical databases, facilitating research reproducibility. Recent studies highlight its occurrence in traditional medicinal plants, such as Polygala tenuifolia, a herb widely used in East Asian medicine for cognitive support. This connection to herbal medicine has spurred interest in its potential neuroprotective effects, a hot topic in aging research and brain health.

From a biochemical perspective, (E)-3',6-Disinapoylsucrose exhibits remarkable stability under physiological conditions, making it suitable for oral bioavailability studies. Its sinapoyl moieties contribute to free radical scavenging activity, as demonstrated in in vitro assays measuring ORAC (Oxygen Radical Absorbance Capacity) values. These findings resonate with current consumer trends favoring natural antioxidants over synthetic alternatives like BHA or BHT. Furthermore, its potential role in glycemic control has been explored in preclinical models, tapping into the global interest in diabetes management through dietary interventions.

In the realm of cosmeceuticals, (E)-3',6-Disinapoylsucrose has shown promise as a skin-protective agent due to its ability to mitigate UV-induced oxidative stress. This application aligns with the booming market for clean beauty products containing plant-derived actives. Analytical techniques such as HPLC-ESI-MS/MS have been optimized for its quantification in complex matrices, addressing quality control challenges in botanical extract standardization—a critical concern for manufacturers of standardized herbal extracts.

The synthesis of (E)-3',6-Disinapoylsucrose presents interesting challenges for green chemistry enthusiasts. Recent advances in enzymatic esterification methods offer more sustainable production routes compared to traditional chemical synthesis, reducing the need for harsh solvents. This innovation caters to the pharmaceutical industry's push toward environmentally friendly processes, while maintaining the compound's stereochemical purity—a crucial factor for bioactivity preservation.

Ongoing research explores the compound's interactions with gut microbiota, particularly its potential as a prebiotic substrate that selectively promotes beneficial bacterial strains. This intersects with the exploding scientific and commercial interest in the gut-brain axis and personalized nutrition. Preliminary data suggest that microbial metabolism of (E)-3',6-Disinapoylsucrose may yield bioactive metabolites with systemic effects, opening new avenues for functional food development.

From a regulatory standpoint, (E)-3',6-Disinapoylsucrose falls into the generally recognized as safe (GRAS) category when derived from edible plant sources, facilitating its incorporation into dietary supplements and functional beverages. However, standardization of extraction protocols remains essential to ensure batch-to-batch consistency—a key consideration for GMP-compliant manufacturing in the nutraceutical industry.

In conclusion, (E)-3',6-Disinapoylsucrose (CAS No. 139891-98-8) represents a fascinating intersection of traditional medicine and modern pharmacognosy. Its multifaceted bioactivities address several contemporary health concerns, from oxidative stress to metabolic syndrome, while its natural origin appeals to the growing demographic seeking science-backed botanicals. As research continues to unravel its mechanisms of action, this compound is poised to make significant contributions to the plant-based therapeutics landscape.